Cas no 1378848-05-5 (2-(2,5-dihydroxyphenyl)butanoic acid)

• Product Name: 2-(2,5-dihydroxyphenyl)butanoic acid
• CAS No: 1378848-05-5
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 6239507
• PubChem ID: 22283702
• Update Time: 2025-05-22

2-(2,5-dihydroxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dihydroxyphenyl)butanoic acid
• SCHEMBL3460224
• 1378848-05-5
• EN300-1840480

• Inchi： 1S/C10H12O4/c1-2-7(10(13)14)8-5-6(11)3-4-9(8)12/h3-5,7,11-12H,2H2,1H3,(H,13,14)
• InChI Key： YSYVLWHGVFTYGX-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(C(=O)O)CC)O

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2,5-dihydroxyphenyl)butanoic acid

2-(2,5-Dihydroxyphenyl)Butanoic Acid: A Comprehensive Overview

2-(2,5-Dihydroxyphenyl)Butanoic Acid, also known by its CAS number 1378848-05-5, is a compound of significant interest in the fields of organic chemistry, pharmacology, and biotechnology. This compound is a derivative of butanoic acid, with a unique substitution pattern on the phenyl ring. The presence of two hydroxyl groups at the 2 and 5 positions of the phenyl ring introduces interesting chemical and biological properties that have been explored in recent studies.

The structure of 2-(2,5-Dihydroxyphenyl)Butanoic Acid consists of a butanoic acid backbone (a four-carbon chain with a carboxylic acid group) attached to a dihydroxyphenyl group. The dihydroxyphenyl moiety is particularly notable for its potential to engage in hydrogen bonding and other non-covalent interactions, which are crucial in many biological systems. This structural feature has led researchers to investigate its role as a ligand in various biochemical processes.

Recent studies have highlighted the potential of 1378848-05-5 as a bioactive compound with applications in drug discovery. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by modulating key inflammatory pathways. The ability of 2-(2,5-Dihydroxyphenyl)Butanoic Acid to inhibit cyclooxygenase (COX) enzymes suggests its potential as a lead compound for developing novel anti-inflammatory agents.

In addition to its pharmacological properties, this compound has also been studied for its role in natural product synthesis. Researchers have explored its biosynthetic pathways and identified it as a precursor to several secondary metabolites in certain microbial species. This insight has opened new avenues for metabolic engineering and the production of high-value compounds using microbial fermentation.

The synthesis of 1378848-05-5 has been optimized through various methodologies, including traditional organic synthesis and biocatalytic approaches. Recent advancements in asymmetric catalysis have enabled the enantioselective synthesis of this compound, which is critical for applications in chiral drug development.

In terms of physical properties, 2-(2,5-Dihydroxyphenyl)Butanoic Acid is known to be sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. Its melting point and boiling point are consistent with those of similar carboxylic acids, making it suitable for various chemical transformations under standard laboratory conditions.

The biological activity of this compound extends beyond anti-inflammatory effects. Studies have shown that it exhibits antioxidant properties by scavenging free radicals and protecting cells from oxidative damage. This dual functionality makes it a promising candidate for multitarget drug design.

In conclusion, CAS No. 1378848-05-5, or 2-(2,5-Dihydroxyphenyl)Butanoic Acid, represents an intriguing molecule with diverse applications across multiple disciplines. Its unique structure, coupled with its bioactive properties, continues to attract the attention of researchers worldwide. As ongoing studies unravel more about its potential uses, this compound is poised to play a significant role in advancing both basic science and applied research.